Cas no 1876473-39-0 (1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1876473-39-0
• MF: C₁₂H₂₁BN₂O₂
• MW: 236.118343114853
• MDL: MFCD24540474
• CID: 4626200
• PubChem ID: 66509544
• Update Time: 2024-11-08

1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• STL415201
• 1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-Ethyl-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• AKOS015921213
• 1-ethyl-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• BAD47339
• 1H-Pyrazole, 1-ethyl-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD24540474
• EN300-207291
• CS-0376343
• (1-ETHYL-3-METHYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
• Z2010085048
• DTXSID101138287
• AT24558
• 1876473-39-0

• MDL： MFCD24540474
• Inchi： 1S/C12H21BN2O2/c1-7-15-10(8-9(2)14-15)13-16-11(3,4)12(5,6)17-13/h8H,7H2,1-6H3
• InChI Key： OEIOIWLEZPKVFD-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C)=NN2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.1696081g/mol
• Monoisotopic Mass: 236.1696081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų